Cas no 1240577-47-2 (4-[2-(4-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile)

• Product Name: 4-[2-(4-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile
• CAS No: 1240577-47-2
• MF: C₁₂H₈N₄O₃
• MW: 256.216921806335
• MDL: MFCD15486145
• CID: 4690457
• Update Time: 2023-08-15

4-[2-(4-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Nitro-1H-pyrazol-1-yl)acetyl]benzonitrile

• MDL： MFCD15486145
• Inchi： 1S/C12H8N4O3/c13-5-9-1-3-10(4-2-9)12(17)8-15-7-11(6-14-15)16(18)19/h1-4,6-7H,8H2
• InChI Key： AEBMPOIRBGXNGQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 105

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds